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Compound of Interest

Compound Name: 2-Chloro-5-phenylfuran

Cat. No.: B14133717

Get Quote

In the landscape of contemporary organic and medicinal chemistry, the furan scaffold stands as

a privileged heterocycle. It serves as a bioisostere for phenyl rings, offering modulated

electronic properties and metabolic profiles that are often advantageous in drug design.[1] The

strategic placement of reactive handles on this core structure is paramount for its utility as a

synthetic building block. 2-Chloro-5-phenylfuran emerges as a particularly valuable

intermediate in this context. The chloro-substituent at the 2-position provides a reliable site for

cross-coupling reactions, while the phenyl group at the 5-position anchors a key

pharmacophore or structural motif. This guide aims to provide researchers, scientists, and drug

development professionals with a comprehensive technical overview, moving beyond a simple

recitation of data to an expert-level discussion of its safe handling, reactivity, and application in

a validated experimental context.

PART 1: Core Chemical and Safety Profile
Chemical Identity
The unambiguous identification of a chemical reagent is the foundation of reproducible science.

2-Chloro-5-phenylfuran is registered under the following identifiers:

Table 1: Chemical Identity
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Identifier Value Source

CAS Number 168109-29-3 Hilaris

Molecular Formula C₁₀H₇ClO Hilaris[2]

Molecular Weight 178.62 g/mol Hilaris[2]

Canonical SMILES c1ccc(cc1)c2cc(Cl)co2 ---

InChI Key
FJJXGZANBTVMDT-

UHFFFAOYSA-N
---

Hazard Assessment and Safe Handling Protocols
A rigorous adherence to safety protocols is non-negotiable. Based on available Safety Data

Sheets (SDS), 2-Chloro-5-phenylfuran presents several hazards that must be managed

through appropriate engineering controls and personal protective equipment.

1.2.1 GHS Hazard Classification

The compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H410: Very toxic to aquatic life with long lasting effects.

Table 2: Summary of Safety and Handling Information
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Parameter Recommendation Rationale

Ventilation

Use only in a well-ventilated

area, preferably a chemical

fume hood.

To mitigate respiratory tract

irritation from dust or vapors

(P261, P271).

Eye Protection
Wear chemical safety goggles

and/or a face shield (P280).

To prevent serious eye

irritation from splashes or dust.

Hand Protection
Wear chemical-resistant

gloves (e.g., nitrile) (P280).

To prevent skin contact and

subsequent irritation.

Skin Protection

Wear a lab coat. Wash skin

thoroughly after handling

(P264).

To prevent skin irritation and

contamination of personal

clothing.

Environmental

Avoid release to the

environment. Collect spillage

(P273, P391).

The compound is classified as

very toxic to aquatic life.

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up (P403

+ P233, P405).

To prevent release and

degradation of the compound.

Disposal

Dispose of contents/container

to an approved waste disposal

plant (P501).

To comply with regulations and

prevent environmental

contamination.

1.2.2 First Aid Procedures

In the event of exposure, the following steps should be taken immediately:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a

physician.

1. Personal Protective Equipment (PPE)
2. Engineering Controls 3. Chemical Handling 4. Decontamination & Disposal

Wear Approved PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Work Inside a
Certified Chemical Fume Hood

Dispense Reagent
Avoid Inhalation & Contact

Quench Reaction
Dispose of Waste Properly
Wash Hands Thoroughly

EndStart

Click to download full resolution via product page

Caption: Mandatory workflow for the safe handling of 2-Chloro-5-phenylfuran.

PART 2: Application in Synthesis - A Validated
Protocol
The primary utility of 2-Chloro-5-phenylfuran lies in its role as a substrate for transition-metal-

catalyzed cross-coupling reactions. The chlorine atom at the C2 position is an excellent leaving

group for oxidative addition into a low-valent palladium complex, initiating catalytic cycles like

the Suzuki-Miyaura coupling.

Protocol: Suzuki-Miyaura Cross-Coupling for C-C Bond
Formation
This protocol details the synthesis of 2-phenyl-5-(4-methoxyphenyl)furan, a representative

biaryl furan, using 2-Chloro-5-phenylfuran. The principles outlined are broadly applicable to

other arylboronic acids. The methodology is adapted from established procedures for similar

halo-aromatic couplings.[3][4]

2.1.1 Causality Behind Experimental Choices
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Catalyst: Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is chosen as the catalyst. It is

a robust, commercially available Pd(0) source that readily initiates the catalytic cycle by

oxidative addition into the C-Cl bond of the furan.[3]

Base: Potassium carbonate (K₂CO₃) is used as the base. Its role is critical: it activates the

boronic acid by forming a more nucleophilic boronate species, which is necessary for the

transmetalation step. It is a moderately strong, inexpensive, and readily available base

suitable for this transformation.[3]

Solvent System: A biphasic system of toluene and water is employed. Toluene solubilizes the

organic substrate and the palladium catalyst, while water dissolves the inorganic base

(K₂CO₃) and the boronate intermediate, facilitating the reaction at the phase interface.

Inert Atmosphere: The reaction is conducted under an inert atmosphere (Argon or Nitrogen).

This is a self-validating step; Pd(0) species are sensitive to oxidation by atmospheric oxygen,

which would deactivate the catalyst and halt the reaction.

2.1.2 Step-by-Step Methodology

Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar

and a reflux condenser, add 2-Chloro-5-phenylfuran (1.0 eq, e.g., 178.6 mg, 1.0 mmol), 4-

methoxyphenylboronic acid (1.2 eq, 182.3 mg, 1.2 mmol), and potassium carbonate (3.0 eq,

414.6 mg, 3.0 mmol).

Catalyst Addition: Briefly remove the condenser and add

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 eq, 34.7 mg, 0.03 mmol).

Atmosphere Inerting: Seal the flask with a septum, and evacuate and backfill with Argon

three times to establish an inert atmosphere.

Solvent Addition: Add degassed toluene (8 mL) and degassed deionized water (2 mL) via

syringe.

Reaction Execution: Lower the flask into a pre-heated oil bath at 90 °C and stir vigorously

overnight (12-16 hours).
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Progress Monitoring: (Optional but recommended) Monitor the reaction by TLC (e.g., 9:1

Hexanes:Ethyl Acetate), visualizing by UV light. The disappearance of the starting material

spot indicates reaction completion.

Work-up and Extraction: Cool the reaction to room temperature. Transfer the mixture to a

separatory funnel containing ethyl acetate (20 mL) and water (20 mL). Shake and separate

the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous

sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting

crude residue by flash column chromatography on silica gel, eluting with a gradient of

hexanes and ethyl acetate to yield the pure product.

Setup

Add Substrate,
Boronic Acid, Base

Add Pd(PPh₃)₄ Catalyst Seal & Inert
(Argon Atmosphere)

Reaction

Add Degassed
Toluene/Water

Heat to 90 °C
with Vigorous Stirring Monitor by TLC

Initiate

Work-up

Cool to RT
Dilute with EtOAc/H₂O

Separate Layers
Extract Aqueous Phase

Combine Organics
Wash with Brine

Completion

Purification

Dry (Na₂SO₄)
Filter & Concentrate

Flash Column
Chromatography Characterize Product

Isolate
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Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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